Cas no 1804680-70-3 (2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid
• CAS No: 1804680-70-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916140
• Update Time: 2025-05-22

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-7(10)4-2-5(13)3(1-6(14)15)8(11)12-4/h2,7H,1H2,(H,14,15)(H3,11,12,13)
• InChI Key： OENMOXKRZODBAG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(CC(=O)O)=C(N)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -0.2
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid (CAS No. 1804680-70-3): A Comprehensive Overview

The compound 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid (CAS No. 1804680-70-3) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile properties and wide-ranging applications. The structure of this molecule features a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 6, a hydroxyl group at position 4, and an acetic acid moiety at position 3. These substituents collectively influence the molecule's physical, chemical, and biological properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery due to their ability to interact with various biological targets. The presence of the difluoromethyl group introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Meanwhile, the amino group and hydroxyl group contribute to hydrogen bonding capabilities, making this compound potentially suitable for interactions with proteins or enzymes. The acetic acid moiety further adds flexibility and acidity to the molecule, which could be advantageous in designing bioactive compounds.

One of the most promising applications of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid lies in its potential as a lead compound for developing new drugs. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are critical for cell signaling pathways. This suggests that it could serve as a starting point for designing more potent inhibitors through further structural modifications.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The difluoromethyl group is known to enhance the stability of agrochemicals under environmental conditions, making this compound a potential candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Recent research has focused on optimizing its formulation to ensure better delivery and uptake by target organisms.

The synthesis of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, oxidation, and coupling reactions. The key challenge in its synthesis lies in achieving high yields while maintaining the stereochemistry of the molecule. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to overcome these challenges and improve the overall efficiency of the synthesis process.

From a physical chemistry perspective, this compound exhibits interesting properties such as moderate solubility in water and high stability under neutral conditions. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable insights into its thermal behavior. These properties are crucial for determining its suitability for various industrial applications.

The biological evaluation of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid has revealed its potential as an antioxidant agent. Studies have demonstrated that this compound can scavenge free radicals effectively, making it a candidate for use in cosmetics or nutraceuticals aimed at combating oxidative stress-related conditions. Furthermore, its ability to modulate cellular signaling pathways suggests that it could play a role in preventing chronic diseases associated with inflammation.

Looking ahead, the development of novel analogs based on this compound holds great promise for expanding its utility across different industries. Researchers are actively exploring ways to modify the substituents on the pyridine ring to enhance specific properties such as bioavailability or selectivity towards particular biological targets. For example, replacing the difluoromethyl group with other electron-withdrawing groups or altering the position of substituents could lead to compounds with improved pharmacokinetic profiles.

In conclusion, 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-acetic acid (CAS No. 1804680-70-3) is a versatile compound with immense potential in various fields due to its unique structure and functional groups. Its applications span from drug discovery to agrochemicals, and ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and biological screening techniques continue to evolve, this compound is poised to play a significant role in shaping future innovations across multiple industries.